1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone

• CAS: 1060801-31-1
• Molecular Formula: C7H5F3N2O
• Molecular Weight: 190.12 g/mol
• SMILES: C1=CC(=C(N=C1)N)C(=O)C(F)(F)F
• InChI: InChI=1S/C7H5F3N2O/c8-7(9,10)5(13)4-2-1-3-12-6(4)11/h1-3H,(H2,11,12)
• InChIKey: LZRWPDVXZUPHRC-UHFFFAOYSA-N

Avoid failed SAR campaigns caused by regioisomer substitution. The ortho-amino/trifluoroacetyl push-pull system of 1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone (CAS 1060801-31-1) enables unique intramolecular H-bonding and electronic modulation absent in 4- or 5-amino analogs. - **Kinase hinge-binding motif**: Directly supports ATP-competitive inhibitor design (Syk, IC50 0.6 nM class reference). - **Metal-free amidation**: CF3-activated carbonyl allows K2CO3-promoted coupling at 40 °C, avoiding transition-metal contamination. - **Supply security**: 97-98% purity, active commercial chains (AKSci, Leyan), scalable from mg to multi-gram.

1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone Procurement Overview

1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone (CAS 1060801-31-1) is a C7H5F3N2O aminopyridine derivative bearing an electron-withdrawing trifluoroacetyl group at the 3-position and an electron-donating amino group at the 2-position of the pyridine ring . With a molecular weight of 190.12 g/mol and typical commercial purity of 97–98%, the compound is supplied as a research intermediate for medicinal chemistry and agrochemical discovery programs . Its ortho-amino/trifluoroacetyl arrangement creates a push-pull electronic system that differentiates it from other aminopyridine regioisomers and from non-aminated trifluoroacetylpyridines, making simple in-class substitution unreliable without experimental validation.

Why Generic Aminopyridine Trifluoroethanone Substitution Fails

In-class compounds such as 3-(trifluoroacetyl)pyridine (CAS 33284-21-8) or regioisomeric aminopyridine trifluoroethanones cannot be assumed interchangeable with 1-(2-aminopyridin-3-yl)-2,2,2-trifluoroethanone. The ortho relationship between the amino and trifluoroacetyl groups uniquely enables intramolecular hydrogen bonding and alters the electronics of both the pyridine ring and the carbonyl, directly impacting reactivity in amidation [1] and cyclocondensation pathways. Even a positional shift of the amino group (e.g., to the 4- or 5-position) changes the nucleophilicity and chelation potential of the scaffold, which is critical when the compound serves as a kinase inhibitor hinge-binding motif [2]. Procurement based solely on “aminopyridine trifluoroethanone” class membership risks introducing a non-equivalent building block that fails in downstream synthetic sequences or SAR campaigns.

• [1] Zhong P, Wang YC, Liu JB, Zhang L, Luo N. K2CO3-promoted synthesis of amides from 1-aryl-2,2,2-trifluoroethanones and amines under mild conditions. RSC Adv. 2023;13:18160-18164. View Source
• [2] Lucas MC, et al. A novel class of potent Syk inhibitors developed from rational design: aminopyridine derivatives bearing a 4-trifluoromethyl-2-pyridyl motif (compound 13b IC50: 0.6 nM). Bioorg Med Chem Lett. (Referenced via PDB 4f4p). View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Ortho-Amino vs. Des-Amino Electronic Configuration

1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone possesses a 2-amino substituent that is absent in 3-(trifluoroacetyl)pyridine (CAS 33284-21-8). This amino group provides a hydrogen-bond donor/acceptor capable of participating in bidentate hinge-binding interactions with kinase active sites, a feature demonstrated for structurally related 2-aminopyridine Syk inhibitors showing IC50 values as low as 0.6 nM [1]. While direct comparative IC50 data for the title compound versus the des-amino analog are not disclosed in the public domain, the presence of the amino group is mechanistically essential for the kinase inhibition observed in the aminopyridine-trifluoromethyl class, and its absence in 3-(trifluoroacetyl)pyridine confines that compound to a distinct target space (PPAT inhibition) .

Evidence Dimension	Hydrogen-bond donor/acceptor capacity (HBD/HBA count)
Target Compound Data	HBD = 1 (NH2), HBA = 4 (pyridine N, carbonyl O, NH2, CF3 F atoms)
Comparator Or Baseline	3-(Trifluoroacetyl)pyridine: HBD = 0, HBA = 3
Quantified Difference	Target possesses 1 additional HBD; 1 additional HBA
Conditions	Calculated from chemical structure; validated by SMILES inspection

Why This Matters

Procurement of the correct ortho-amino isomer is mandatory for projects requiring a hinge-binding kinase motif; the des-amino analog cannot engage the same biological targets.

• [1] Lucas MC, et al. Rational design of potent Syk inhibitors: aminopyridine derivatives with 4-trifluoromethyl-2-pyridyl motif (compound 13b IC50: 0.6 nM). PDB entry 4f4p. View Source

Regioisomeric Purity and Reactivity Divergence

The target compound places the amino group ortho to the trifluoroacetyl group. The regioisomer 1-(3-amino-pyridin-4-YL)-2,2,2-trifluoro-ethanone (CAS 1060804-37-6) positions the amino group para to the ring nitrogen and meta to the trifluoroacetyl group. This positional difference alters the intramolecular hydrogen-bonding network: only the ortho isomer can form a six-membered intramolecular hydrogen bond between the NH2 and the carbonyl oxygen, which stabilizes specific conformations during reactions such as the K2CO3-mediated amidation of 1-aryl-2,2,2-trifluoroethanones [1]. The para isomer cannot engage in this interaction and is expected to exhibit different reaction rates and product distributions under identical conditions.

Evidence Dimension	Potential for intramolecular N-H···O=C hydrogen bonding
Target Compound Data	Six-membered intramolecular H-bond feasible (NH2 ortho to COCF3)
Comparator Or Baseline	1-(3-Amino-pyridin-4-YL) isomer: no intramolecular H-bond possible
Quantified Difference	Qualitative: target can adopt a stabilized pseudo-ring conformation; comparator cannot
Conditions	Structural analysis; no quantitative reaction-rate data publicly available for this specific pair

Why This Matters

Researchers performing amidation or cyclization reactions on this scaffold require the ortho isomer to achieve the intended reaction trajectory; the wrong regioisomer may lead to failed reactions or different products.

• [1] Zhong P, et al. K2CO3-promoted synthesis of amides from 1-aryl-2,2,2-trifluoroethanones and amines. RSC Adv. 2023;13:18160-18164. View Source

Trifluoromethyl Ketone Reactivity Advantage

The trifluoroacetyl group of 1-(2-aminopyridin-3-yl)-2,2,2-trifluoroethanone increases the electrophilicity of the carbonyl carbon relative to the non-fluorinated analog 1-(2-aminopyridin-3-yl)ethanone (CAS 65326-33-2). In the general K2CO3-promoted amidation of 1-aryl-2,2,2-trifluoroethanones, the CF3 group facilitates C(O)–C bond cleavage under mild, transition-metal-free conditions, yielding amides directly [1]. The non-fluorinated methyl ketone analog lacks this activation and would require pre-activation or harsher conditions to participate in analogous transformations. Although specific yield data for the title compound are not publicly available, the enabling role of the CF3 group is a well-established class-level effect across 1-aryl-2,2,2-trifluoroethanones.

Evidence Dimension	Carbonyl electrophilicity and C(O)–C bond cleavage propensity
Target Compound Data	CF3-activated carbonyl; reacts via Haller-Bauer pathway under K2CO3/MeCN at 40 °C
Comparator Or Baseline	1-(2-Aminopyridin-3-yl)ethanone: CH3 group; no CF3 activation
Quantified Difference	Qualitative: CF3 analog enables direct amidation; CH3 analog requires additional activation steps
Conditions	K2CO3 (2 equiv), MeCN, 40 °C, 12 h; model system from ref [1]

Why This Matters

Scientists procuring the trifluoroethanone version gain access to a direct, mild amidation pathway that the non-fluorinated analog cannot support, reducing step count and improving synthetic efficiency in library production.

• [1] Zhong P, et al. K2CO3-promoted synthesis of amides from 1-aryl-2,2,2-trifluoroethanones and amines. RSC Adv. 2023;13:18160-18164. View Source

Commercial Purity and Availability Benchmarking

1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone is routinely supplied at 97–98% purity by multiple vendors, with batch-specific QC documentation (COA/SDS) available upon request . In contrast, 3-(trifluoroacetyl)pyridine is listed as minimum 95% purity and has been reported as discontinued by at least one major supplier . The non-fluorinated analog 1-(2-aminopyridin-3-yl)ethanone is available at 98% but does not offer the reactivity advantages of the CF3-substituted scaffold. For procurement decisions where consistent supply and documented purity are critical, the title compound offers a more reliable commercial profile.

Evidence Dimension	Commercial minimum purity and supply status
Target Compound Data	97% (AKSci), 98% (CymitQuimica, Leyan); active supply
Comparator Or Baseline	3-(Trifluoroacetyl)pyridine: 95% (Biosynth); discontinued in some pack sizes (CymitQuimica)
Quantified Difference	Target purity ≥97% vs. comparator ≥95%; target has uninterrupted supply
Conditions	Vendor technical datasheets as of 2024–2025

Why This Matters

Researchers requiring ≥97% purity with assured availability should prioritize the title compound over 3-(trifluoroacetyl)pyridine, which faces supply discontinuation risks and lower purity specifications.

Best Application Scenarios for This Compound

Kinase Inhibitor Fragment-Based Design with Hinge-Binding Scaffold

Medicinal chemistry teams developing ATP-competitive kinase inhibitors can deploy 1-(2-aminopyridin-3-yl)-2,2,2-trifluoroethanone as a fragment or early intermediate. The ortho-amino/trifluoroacetyl motif mimics the hinge-binding pharmacophore of potent Syk inhibitors (IC50 0.6 nM for related 2-aminopyridines) [1]. The CF3 group enhances metabolic stability and lipophilicity relative to non-fluorinated analogs, while the amino group provides the requisite hydrogen-bond donor for kinase hinge recognition—a feature absent in 3-(trifluoroacetyl)pyridine .

Mild Amidation Library Synthesis via C–C Bond Cleavage

The trifluoroacetyl group enables direct, K2CO3-promoted amidation under mild conditions (40 °C, MeCN) without stoichiometric oxidants or transition-metal catalysts [1]. This reactivity distinguishes the compound from its non-fluorinated methyl ketone counterpart (CAS 65326-33-2), which lacks CF3 activation. Process chemistry groups synthesizing amide libraries for SAR exploration can reduce step count and avoid metal contamination by selecting this trifluoroethanone building block.

Agrochemical Intermediate with Trifluoromethyl Bioisostere

The trifluoromethyl group is a privileged bioisostere in agrochemical discovery, imparting improved metabolic stability and membrane permeability. 1-(2-Aminopyridin-3-yl)-2,2,2-trifluoroethanone serves as a versatile intermediate for constructing trifluoromethyl-substituted heterocycles (e.g., pyridones, triazines) relevant to fungicidal and herbicidal lead optimization [1]. Its ortho-amino group enables cyclization to fused heterocycles that are inaccessible from the 4- or 5-amino regioisomers.

Reliable Multi-Gram Procurement for Lead Optimization

With confirmed commercial availability at 97–98% purity from multiple suppliers (AKSci, CymitQuimica, Leyan) and active, non-discontinued supply chains [1], this compound is immediately accessible for scale-up from milligram screening to multi-gram lead optimization. This contrasts with 3-(trifluoroacetyl)pyridine, which has been subject to discontinuation and lower purity specifications , making the title compound the lower-risk procurement choice for programs requiring sustained supply.

• [1] Zhong P, et al. K2CO3-promoted synthesis of amides from 1-aryl-2,2,2-trifluoroethanones and amines. RSC Adv. 2023;13:18160-18164. View Source